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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorobenzonitrile

CAS No.: 316121-89-8

Cat. No.: B1628724

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-amino-4,6-dichlorobenzonitrile,

a substituted aromatic nitrile with significant potential as a versatile building block in medicinal

chemistry and materials science. Its unique structural features, including a nucleophilic amino

group and strategically positioned chlorine atoms, make it a valuable precursor for the

synthesis of a diverse range of heterocyclic scaffolds. This document will delve into its chemical

properties, synthesis, spectroscopic characterization, reactivity, and safety considerations to

support its application in research and development.

Core Molecular Attributes
2-Amino-4,6-dichlorobenzonitrile is a dichlorinated derivative of anthranilonitrile. The

presence of both an amino and a cyano group on the benzene ring, ortho to each other,

provides a reactive platform for various cyclization reactions. The chlorine atoms at the 4 and 6

positions significantly influence the molecule's electronic properties, reactivity, and potential

biological activity.
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Table 1: Physicochemical Properties of 2-Amino-4,6-dichlorobenzonitrile

Property Value Source

CAS Number 316121-89-8 [1]

Molecular Formula C₇H₄Cl₂N₂ [2], [3], [4]

Molecular Weight 187.03 g/mol [3], [1], [4]

Purity ≥95% [2]

Storage Sealed in dry, 2-8°C [1]

Synthesis and Spectroscopic Characterization
While specific peer-reviewed synthesis protocols for 2-amino-4,6-dichlorobenzonitrile are not

widely published, analogous synthetic strategies for related aminobenzonitriles can provide a

foundational methodology. A plausible synthetic route could involve the chlorination of 2-

aminobenzonitrile or the reduction of a corresponding dinitro or nitro-chloro precursor.

A general workflow for the synthesis of a substituted aminobenzonitrile is outlined below. This

should be considered a hypothetical pathway for 2-amino-4,6-dichlorobenzonitrile, adaptable

based on precursor availability and reaction optimization.
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Caption: Potential applications of 2-amino-4,6-dichlorobenzonitrile in chemical synthesis.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

2-amino-4,6-dichlorobenzonitrile. While a specific, detailed safety data sheet (SDS) for this

compound is not widely available, information from related compounds such as 2-amino-6-

chlorobenzonitrile and 2,4-dichlorobenzonitrile provides guidance on potential hazards.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of dust or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.
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Storage: Store in a tightly sealed container in a cool, dry place, as recommended at 2-8°C.[1]

It is imperative to consult a comprehensive and up-to-date Safety Data Sheet (SDS) from the

supplier before handling this compound.

Conclusion
2-Amino-4,6-dichlorobenzonitrile is a promising chemical intermediate with significant

potential for the synthesis of novel heterocyclic compounds. Its unique substitution pattern

offers opportunities for the development of new therapeutic agents and functional materials.

This guide provides a foundational understanding of its properties, potential synthesis, and

applications, serving as a valuable resource for researchers and developers in the chemical

and pharmaceutical sciences. Further experimental investigation into its synthesis, reactivity,

and biological activity is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/ProdSupplierGWCB61557581_EN.htm
https://www.benchchem.com/product/b1628724/docs#an-in-depth-technical-guide-to-2-amino-4-6-dichlorobenzonitrile
https://www.benchchem.com/product/b1628724/docs#an-in-depth-technical-guide-to-2-amino-4-6-dichlorobenzonitrile
https://www.benchchem.com/product/b1628724/docs#an-in-depth-technical-guide-to-2-amino-4-6-dichlorobenzonitrile
https://www.benchchem.com/product/b1628724/docs#an-in-depth-technical-guide-to-2-amino-4-6-dichlorobenzonitrile
https://www.benchchem.com/product/b1628724?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

